An In-Depth Technical Guide to the Discovery and Synthesis of SHO1122147: A Novel Mitochondrial Uncoupler
An In-Depth Technical Guide to the Discovery and Synthesis of SHO1122147: A Novel Mitochondrial Uncoupler
For Researchers, Scientists, and Drug Development Professionals
Abstract
SHO1122147 is a novel small molecule identified as a potent mitochondrial uncoupler with therapeutic potential for treating obesity and metabolic dysfunction-associated steatohepatitis (MASH). As a derivative of the[1][2][3]oxadiazolo[3,4-b]pyridin-7-ol scaffold, SHO1122147 effectively dissipates the mitochondrial proton motive force, leading to an increase in cellular respiration and energy expenditure. This technical guide provides a comprehensive overview of the discovery, synthesis pathway, and biological evaluation of SHO1122147, including detailed experimental protocols and quantitative data to support further research and development.
Introduction
Mitochondrial uncoupling is a promising therapeutic strategy for metabolic diseases. By increasing the leak of protons across the inner mitochondrial membrane, uncouplers stimulate the electron transport chain to operate at a higher rate to maintain the proton motive force, thereby increasing energy expenditure. SHO1122147, also referred to as compound 7m in its primary publication, emerged from a structure-activity relationship study of 6-substituted[1][2][3]oxadiazolo[3,4-b]pyridin-7-ol derivatives.[1] This guide details its chemical synthesis and biological characterization.
Chemical and Physical Properties
| Property | Value | Reference |
| IUPAC Name | 6-((3'-chloro-[1,1'-biphenyl]-4-yl)amino)-[1][2][3]oxadiazolo[3,4-b]pyridin-7-ol | [1] |
| Chemical Formula | C₁₇H₁₁ClN₄O₂ | [1] |
| Molecular Weight | 338.75 g/mol | [1] |
| Appearance | Not specified | |
| Solubility | Not specified |
Synthesis Pathway
The synthesis of SHO1122147 is a multi-step process starting from commercially available 4-chloro-3-nitropyridin-2-amine. The key steps involve bromination, nucleophilic aromatic substitution, cyclization to form the furoxan ring, reduction of the furoxan to the corresponding diamine, and subsequent condensation to form the final oxadiazole ring, followed by a Suzuki coupling and final deprotection.
Detailed Synthesis Protocol
The synthesis of SHO1122147 follows a linear sequence as outlined in the primary literature.[1] The following is a summary of the key transformations:
-
Bromination: 4-chloro-3-nitropyridin-2-amine is treated with N-bromosuccinimide (NBS) in acetonitrile (B52724) to yield 3-bromo-4-chloro-5-nitropyridin-2-amine.
-
Methoxylation: The resulting compound undergoes nucleophilic aromatic substitution with sodium methoxide (B1231860) in methanol (B129727) to replace the chloro group with a methoxy (B1213986) group.
-
Furoxan Formation: The nitroamine is then cyclized using (diacetoxyiodo)benzene (B116549) to form the furoxan ring system.
-
Reductions and Rearrangements: A series of reductions and rearrangements are performed to yield the desired diamine precursor.
-
Suzuki Coupling: A palladium-catalyzed Suzuki coupling is employed to introduce the 3'-chloro-[1,1'-biphenyl]-4-yl)amino moiety.
-
Demethylation: The final step involves the demethylation of the methoxy group to afford the target compound, SHO1122147.
Note: For detailed reagent quantities, reaction conditions, and purification methods, please refer to the supporting information of the primary publication.
Biological Activity and Mechanism of Action
SHO1122147 acts as a mitochondrial uncoupler, a protonophore that transports protons across the inner mitochondrial membrane, dissipating the proton gradient that drives ATP synthesis. This leads to an increase in the oxygen consumption rate (OCR) as the electron transport chain attempts to compensate for the proton leak.
In Vitro Potency
The potency of SHO1122147 as a mitochondrial uncoupler was determined by measuring the oxygen consumption rate in L6 myoblasts.
| Assay | Cell Line | Parameter | Value | Reference |
| Oxygen Consumption Rate | L6 Myoblasts | EC₅₀ | 3.6 µM | [1] |
In Vivo Pharmacokinetics and Efficacy
Pharmacokinetic and efficacy studies were conducted in mouse models.
| Study Type | Animal Model | Dose | Parameter | Value | Reference |
| Pharmacokinetics | Mouse | Not specified | Half-life (t₁/₂) | 2 h | [1] |
| Cₘₐₓ | 35 µM | [1] | |||
| Safety | Mouse | 1,000 mg kg⁻¹ | Adverse Effects | None Observed | [1] |
| Efficacy | GAN Mouse Model of MASH | 200 mg kg⁻¹ day⁻¹ | Body Weight | Decrease | [1] |
| Liver Triglycerides | Decrease | [1] |
Experimental Protocols
Oxygen Consumption Rate (OCR) Assay
This protocol is a general representation based on the information available.
-
Cell Culture: L6 myoblasts are cultured in appropriate media and seeded into Seahorse XF cell culture microplates.
-
Compound Treatment: Cells are treated with varying concentrations of SHO1122147.
-
Seahorse XF Analysis: The oxygen consumption rate is measured using a Seahorse XF Analyzer. Basal OCR is measured, followed by the sequential injection of mitochondrial inhibitors (e.g., oligomycin, FCCP, and rotenone/antimycin A) to determine various parameters of mitochondrial respiration.
-
Data Analysis: The EC₅₀ is calculated from the dose-response curve of the OCR.
Murine Pharmacokinetic Study
-
Animal Dosing: SHO1122147 is administered to mice (e.g., via oral gavage or intravenous injection).
-
Blood Sampling: Blood samples are collected at various time points post-administration.
-
Plasma Preparation: Plasma is separated from whole blood by centrifugation.
-
Bioanalysis: The concentration of SHO1122147 in plasma samples is quantified using a validated analytical method, such as LC-MS/MS.
-
Pharmacokinetic Analysis: Pharmacokinetic parameters (Cₘₐₓ, t₁/₂, AUC) are calculated from the plasma concentration-time profile.
Gubra-Amylin (GAN) Mouse Model of MASH Efficacy Study
-
Model Induction: Male C57BL/6J mice are fed a Gubra-Amylin NASH (GAN) diet, which is high in fat, fructose, and cholesterol, for a specified period to induce MASH.
-
Treatment: Mice are then treated with SHO1122147 (e.g., 200 mg kg⁻¹ day⁻¹) or a vehicle control.
-
In-Life Monitoring: Body weight, food intake, and other relevant physiological parameters are monitored throughout the study.
-
Terminal Endpoint Analysis: At the end of the study, animals are euthanized, and blood and tissues (especially the liver) are collected for analysis. This includes measuring plasma markers of liver damage (e.g., ALT), quantifying liver triglycerides, and performing histological analysis of liver sections to assess steatosis, inflammation, and fibrosis.
Conclusion
SHO1122147 is a promising preclinical candidate for the treatment of obesity and MASH. Its well-defined synthesis pathway and demonstrated in vitro and in vivo activity as a mitochondrial uncoupler provide a strong foundation for further investigation. The detailed protocols and data presented in this guide are intended to facilitate the replication and extension of these findings by the scientific community. Further studies are warranted to optimize its pharmacokinetic profile and to fully elucidate its therapeutic potential in more advanced models of metabolic disease.
